Cas no 192944-86-8 (ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate)

ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate structure
192944-86-8 structure
Product Name:ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate
CAS No:192944-86-8
MF:C13H13N3O2
MW:243.261222600937
CID:1108434
PubChem ID:10800265
Update Time:2025-04-20

ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate
    • DA-08707
    • 192944-86-8
    • SCHEMBL8687401
    • Inchi: 1S/C13H13N3O2/c1-2-18-13(17)10-4-5-12-11(8-10)9-15-16(12)7-3-6-14/h4-5,8-9H,2-3,7H2,1H3
    • InChI Key: STLCCOUHPUXGDU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC2=C(C=NN2CCC#N)C=1)=O

Computed Properties

  • Exact Mass: 243.100776666g/mol
  • Monoisotopic Mass: 243.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.9Ų
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